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Compound of Interest

Compound Name: 2,2"-Bi-1,3,2-dioxaborinane
CAS No.: 13826-25-0
Cat. No.: B11940745
Get Quote
. J

Common Name: Bis(neopentyl glycolato)diboron (
) CAS No: 201733-56-4[1]

Part 1: Chemical Identity & Strategic Utility[2]

2,2'-Bi-1,3,2-dioxaborinane is a diboron reagent primarily utilized in palladium-catalyzed
Miyaura borylation reactions to convert aryl halides into aryl boronic esters. While functionally
similar to the ubiquitous Bis(pinacolato)diboron (

)
offers distinct advantages in atom economy and hydrolytic profile.

The "Why" Behind the Reagent (Expert Insight)

Researchers often default to

, but

IS a superior choice when the downstream target is a free boronic acid.
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e Atom Economy:

(MW 225.[2][3]89) is lighter than

(MW 253.94), offering a higher boron mass percentage per gram of reagent.

o Reactivity Differentiator: The neopentyl glycol backbone renders the resulting boronic ester

more susceptible to hydrolysis than the sterically bulky pinacol ester. This makes

the preferred reagent when the isolation of the boronic ester is not the final goal, but rather
an intermediate to the boronic acid or a subsequent Suzuki coupling where rapid

transmetallation is required.

hysical :

Property Data Operational Implication
) ) ) Visual purity check: Yellowing
Appearance White to off-white solid o o
indicates oxidation.
High thermal stability allows for
Melting Point 180.5-184.5"°C high-temperature reflux (e.g.,
in DMSO/Dioxane).
Requires anhydrous organic
N Soluble: DMSO, DMF, Toluene, solvents for reaction;
Solubility

THFInsoluble: Water

precipitates in agqueous

workup.

Moisture Sensitivity

Hydrolytically unstable over

time

Must be stored under inert gas
(Argon/Nitrogen) to prevent B-
B bond degradation.

Part 2: Hazard Identification & Toxicology (The "Why"

Behind the Safety)

While classified as a GHS "Warning" substance, the safety profile of

requires nuanced handling due to its physical form and decomposition products.

GHS Classification Table
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Hazard Code Description Prevention Strategy

Permeation Risk: Boron
o compounds can cross the
H315 Causes skin irritation ] o
dermis.[4] Use Nitrile gloves

(min 0.11mm thickness).

Particulate Risk: Fine dust
) o generates basic neopentyl
H319 Causes serious eye irritation )
glycol upon contact with ocular

moisture. Wear safety goggles.

Inhalation Risk: Use a fume
] o hood. If weighing >10g, use a
H335 May cause respiratory irritation
P95 dust mask to prevent

mucous membrane hydrolysis.

Critical Hazard: Dust Explosion Potential

Like many organic solids with high melting points and carbon backbones, finely divided

dust can form explosive mixtures in air.

o Control: Ground all weighing equipment. Avoid rapid pouring that generates static discharge.

Part 3: Strategic Application (The Protocol)

Workflow: Palladium-Catalyzed Borylation of Aryl Halides Objective: Synthesis of Aryl-B(neop)
via C-H Activation or Halide Displacement.

This protocol incorporates self-validating checkpoints to ensure reaction integrity and operator
safety.

Step 1: Reagent Preparation (Inert Atmosphere)
o Reagents: Aryl Halide (1.0 equiv),
(1.1 equiv), KOACc (3.0 equiv), Pd(dppf)CI2 (3-5 mol%).

e Solvent: Anhydrous 1,4-Dioxane or DMSO.
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o Safety Check: Degas solvent before adding the catalyst. Oxygen degrades the Pd(0) active
species and oxidizes the diboron reagent.

Step 2: Reaction Initiation

e Charge solid reagents (

, Base, Catalyst) into a dry flask.

o Evacuate and backfill with Argon (3 cycles).
* Inject degassed solvent.

 Validation Point (Color): The mixture should turn a dark red/brown (characteristic of Pd(ll) in
solution). If the solution turns black immediately and precipitates, the catalyst may have
decomposed (palladium black formation).

Step 3: Thermal Activation
e Heat to 80-100°C.

¢ Mechanism: The reaction proceeds via the oxidative addition of the aryl halide to Pd(0),
followed by transmetallation with

¢ Validation Point (TLC/LCMS): Monitor the disappearance of the Aryl Halide. Note: The
product (Aryl-B(neop)) will be more polar than the starting halide but less polar than the
boronic acid.

Step 4: Workup & Quenching

o Cool to room temperature.[5]
« Filter through a pad of Celite to remove inorganic salts (KOAc/KX) and Palladium residues.

o Safety Check: Do not dispose of the Celite pad in general trash; it contains heavy metals.

Part 4: Visualization of Workflows
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Diagram 1: Mechanistic Pathway & Safety Nodes

This diagram illustrates the catalytic cycle, highlighting where safety controls (Inert Gas,
Temperature) intersect with chemical reactivity.

Control: 80-100°C

Activation Energy Accelerates

ion
/ (Base Assisted)
- Required Start: Aryl-X + B2neop2 Ox(ldp:léviA: :Illt)m"

Reductive Elimination
(Product Release)

Product: Aryl-B(neop)

CRITICAL: Inert Gas
Prevents B-B Oxidation

Click to download full resolution via product page

Caption: The Pd-catalyzed cycle requires strict oxygen exclusion (Red Node) to prevent
reagent degradation during the Transmetallation step.

Diagram 2: Operational Workflow with Validation

A step-by-step guide for the researcher, emphasizing the "Self-Validating" checkpoints.
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1. Setup & Weighing
(PPE: Gloves + Dust Mask)

2. Solvent Degassing
(Argon Sparge)

No (Restart/Check Cat)

3. Reagent Mixing
(Solids -> Vac/Fill -> Solvent)

CHECKPOINT 1:
Solution Color (Red/Brown)?

CHECKPOINT 2:
TLC/LCMS (Halide Consumed?)

5. Filtration (Celite)
& Concentration

Click to download full resolution via product page
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Caption: Operational flowchart including visual and analytical checkpoints to prevent wasted
time on failed reactions.

Part 5: Emergency Response & Storage
Fire Fighting Measures

e Media: Dry chemical,

, water spray, or alcohol-resistant foam.

e Specific Hazard: Burning produces Boron Oxides (

) smoke, which is a respiratory irritant. Firefighters must wear SCBA.

o Contraindication: Do not use high-pressure water jets that may scatter the light powder,
increasing dust explosion risk.

Accidental Release (Spill)

o Evacuate: Remove ignition sources.
o PPE: Wear N95/P95 mask and goggles.

« Containment: Sweep up dry to avoid hydrolysis. If wet cleaning is necessary, use inert
absorbents (vermiculite).

o Disposal: Incineration in a chemical waste facility equipped with scrubbers (for Boron/Carbon
combustion).

Storage Protocol

o Temperature: Room temperature (15-25°C).
o Atmosphere: Store under Argon or Nitrogen.

» Incompatibility: Keep away from strong oxidizing agents and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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